![molecular formula C8H6ClNO2S B6183938 thieno[2,3-c]pyridine-3-carboxylic acid hydrochloride CAS No. 2613382-18-4](/img/no-structure.png)
thieno[2,3-c]pyridine-3-carboxylic acid hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thieno[2,3-c]pyridine-3-carboxylic acid hydrochloride is a bicyclic heteroaromatic compound . It belongs to the class of organic compounds known as alpha amino acids and derivatives . These are amino acids in which the amino group is attached to the carbon atom immediately adjacent to the carboxylate group (alpha carbon), or a derivative thereof .
Molecular Structure Analysis
The molecular structure of thieno[2,3-c]pyridine-3-carboxylic acid hydrochloride is characterized by a bicyclic core, with a ring nitrogen acting as a hydrogen bond acceptor interacting with a backbone amide NH-group . The hydrogen in the 1-position of the ring forms a loose hydrogen bond with a backbone carbonyl group .Mechanism of Action
Safety and Hazards
Thieno[2,3-c]pyridine-3-carboxylic acid hydrochloride is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), and wearing protective gloves/protective clothing/eye protection/face protection (P280) .
Future Directions
Thieno[2,3-c]pyridine derivatives could serve as starting points for future drug discovery programs . In the search for inhibitors of the GRK2 kinase, a hit compound bearing the thieno[2,3-c]pyridine moiety was identified . Following a structure-driven optimization process, a collection of potent and highly ligand efficient inhibitors were prepared and characterized, which could form the basis of a future drug discovery program .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for thieno[2,3-c]pyridine-3-carboxylic acid hydrochloride involves the reaction of 2-aminothiophene with 2-chloronicotinic acid in the presence of a coupling agent to form the desired product.", "Starting Materials": [ "2-aminothiophene", "2-chloronicotinic acid", "Coupling agent (e.g. EDC, HATU, or DCC)", "Hydrochloric acid", "Solvent (e.g. DMF, DMSO, or THF)" ], "Reaction": [ "Dissolve 2-aminothiophene and 2-chloronicotinic acid in a suitable solvent.", "Add a coupling agent to the reaction mixture and stir for a period of time.", "Add hydrochloric acid to the reaction mixture to form the hydrochloride salt of the product.", "Isolate the product by filtration or precipitation.", "Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
2613382-18-4 |
Product Name |
thieno[2,3-c]pyridine-3-carboxylic acid hydrochloride |
Molecular Formula |
C8H6ClNO2S |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.